Cas no 1337484-29-3 (2-(5,6,7,8-tetrahydronaphthalen-1-yl)pyrrolidine)

• Product Name: 2-(5,6,7,8-tetrahydronaphthalen-1-yl)pyrrolidine
• CAS No: 1337484-29-3
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 6032051
• PubChem ID: 77131482
• Update Time: 2025-08-02

2-(5,6,7,8-tetrahydronaphthalen-1-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(5,6,7,8-tetrahydronaphthalen-1-yl)pyrrolidine
• EN300-1845506
• 1337484-29-3

• Inchi： 1S/C14H19N/c1-2-7-12-11(5-1)6-3-8-13(12)14-9-4-10-15-14/h3,6,8,14-15H,1-2,4-5,7,9-10H2
• InChI Key： LFBUJDDCFVMECI-UHFFFAOYSA-N
• SMILES： N1CCCC1C1=CC=CC2CCCCC1=2

Computed Properties

• Exact Mass: 201.151749610g/mol
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(5,6,7,8-tetrahydronaphthalen-1-yl)pyrrolidine

2-(5,6,7,8-Tetrahydronaphthalen-1-yl)pyrrolidine: A Comprehensive Overview

The compound 2-(5,6,7,8-tetrahydronaphthalen-1-yl)pyrrolidine, identified by the CAS number CAS No. 1337484-29-3, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tetrahydronaphthalene derivatives and features a pyrrolidine ring fused with a partially saturated naphthalene system. Its unique structure makes it a valuable substrate for further functionalization and exploration in synthetic chemistry.

Recent studies have highlighted the importance of tetrahydronaphthalene derivatives in drug discovery and materials science. The integration of the pyrrolidine moiety into the naphthalene framework introduces novel electronic and steric properties, which can be exploited for designing bioactive molecules. For instance, researchers have demonstrated that such structures can act as scaffolds for developing kinase inhibitors and other enzyme-targeting agents.

The synthesis of 2-(5,6,7,8-tetrahydronaphthalen-1-yl)pyrrolidine typically involves multi-step processes that combine principles from organic synthesis and catalytic chemistry. One common approach is the use of palladium-catalyzed coupling reactions to assemble the naphthalene fragment with the pyrrolidine ring. This method ensures high yields and excellent regioselectivity, making it suitable for large-scale production.

In terms of applications, this compound has shown promise in several areas. In pharmacology, its ability to modulate cellular signaling pathways has been explored in preclinical models. Additionally, its thermal stability and mechanical properties make it a candidate for advanced materials such as high-performance polymers and liquid crystals.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns at an unprecedented level of detail. These insights are paving the way for the design of more efficient synthetic routes and novel functional materials.

In conclusion, 2-(5,6,7,8-tetrahydronaphthalen-1-yl)pyrrolidine stands as a testament to the ingenuity of modern chemical synthesis. With its versatile structure and wide-ranging applications, this compound continues to be a focal point in both academic research and industrial development.